Cas no 1864054-30-7 (3-(3,4-Difluorophenoxy)piperidine hydrochloride)

• Product Name: 3-(3,4-Difluorophenoxy)piperidine hydrochloride
• CAS No: 1864054-30-7
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 5721728
• PubChem ID: 86262664
• Update Time: 2025-05-24

3-(3,4-Difluorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenoxy)piperidinehydrochloride
• F2167-1723
• AKOS026747377
• EN300-240474
• 3-(3,4-difluorophenoxy)piperidine;hydrochloride
• 3-(3,4-difluorophenoxy)piperidine hydrochloride
• 1864054-30-7
• 3-(3,4-Difluorophenoxy)piperidine hydrochloride

• Inchi： 1S/C11H13F2NO.ClH/c12-10-4-3-8(6-11(10)13)15-9-2-1-5-14-7-9;/h3-4,6,9,14H,1-2,5,7H2;1H
• InChI Key： JSPKDUBPMORXAI-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OC1CNCCC1)F

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-Difluorophenoxy)piperidine hydrochloride

Professional Introduction to 3-(3,4-Difluorophenoxy)piperidine hydrochloride (CAS No. 1864054-30-7)

3-(3,4-Difluorophenoxy)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864054-30-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with a 3,4-difluorophenoxy group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 3,4-difluorophenoxy moiety is particularly noteworthy due to its electronic properties, which can influence the reactivity and binding affinity of the molecule. Fluorine atoms introduce electron-withdrawing effects, altering the electronic distribution across the aromatic ring and potentially enhancing interactions with biological targets. This feature has made such derivatives attractive for drug discovery, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, there has been growing interest in piperidine-based scaffolds for their versatility in medicinal chemistry. The piperidine ring is a common motif in approved drugs, contributing to favorable pharmacokinetic properties such as oral bioavailability and metabolic stability. The introduction of fluorine substituents further modulates these properties, enabling fine-tuning of pharmacological activity. For instance, studies have demonstrated that fluorinated piperidine derivatives exhibit improved binding to enzyme targets, which is critical for developing potent and selective inhibitors.

Current research in this area focuses on leveraging computational chemistry and high-throughput screening to identify novel analogs of 3-(3,4-Difluorophenoxy)piperidine hydrochloride with enhanced therapeutic potential. One notable direction involves exploring its utility as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The combination of the piperidine core and the 3,4-difluorophenoxy group provides a robust framework for designing molecules that can modulate protein-protein interactions or enzyme activity.

Another emerging application lies in the development of neuroactive compounds. Piperidine derivatives have shown promise as serotonin receptor modulators, which are relevant in treating conditions such as depression and anxiety. The presence of fluorine atoms can enhance receptor selectivity and prolong drug action by improving metabolic resistance. Preclinical studies have begun to explore the potential of this class of compounds as next-generation therapeutics for CNS disorders.

The synthetic pathways for 3-(3,4-Difluorophenoxy)piperidine hydrochloride typically involve multi-step organic transformations, including nucleophilic aromatic substitution reactions to introduce the 3,4-difluorophenoxy group onto a piperidine precursor. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.

In terms of pharmaceutical development, the hydrochloride salt form of this compound ensures better handling and formulation flexibility. This is particularly important for drug candidates intended for oral administration, where solubility and dissolution rate play critical roles in bioavailability. Formulation scientists are exploring various excipients that can further enhance the stability and absorption profile of derivatives based on this scaffold.

Regulatory considerations also play a significant role in the commercialization of 3-(3,4-Difluorophenoxy)piperidine hydrochloride. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is mandatory for any pharmaceutical entity seeking to develop drugs based on this compound. Preclinical safety assessments are conducted to evaluate potential toxicity profiles before human clinical trials can commence.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorinated aromatic rings often contribute to increased lipophilicity while maintaining metabolic stability, which is advantageous for drug design. This balance allows compounds like 3-(3,4-Difluorophenoxy)piperidine hydrochloride to exhibit prolonged half-lives and reduced clearance rates upon systemic administration.

Future directions in research may involve exploring structure-activity relationships (SAR) within this class of compounds to identify new leads with improved efficacy and reduced side effects. Techniques such as X-ray crystallography are being used to elucidate binding modes at target proteins, providing insights into how structural modifications can optimize drug interactions.

The versatility of 3-(3,4-Difluorophenoxy)piperidine hydrochloride as a building block underscores its importance in modern medicinal chemistry. Its utility spans across multiple therapeutic areas, from oncology to psychiatry, making it a cornerstone for innovative drug development programs worldwide.